
L-803087: A Comprehensive Technical Guide to
a Highly Selective sst4 Agonist

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-803087

Cat. No.: B1237454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-803087, a potent and highly selective

agonist for the somatostatin receptor subtype 4 (sst4). This document consolidates key

quantitative data, detailed experimental protocols, and visual representations of its mechanism

of action and experimental evaluation, serving as a critical resource for professionals in

pharmacology and drug development.

Core Compound Characteristics
L-803087 is a non-peptide small molecule that has demonstrated significant therapeutic

potential in preclinical studies due to its high affinity and selectivity for the sst4 receptor. Its

ability to modulate sst4-mediated signaling pathways makes it a valuable tool for investigating

the physiological roles of this receptor and a promising candidate for further drug development.

Quantitative Data Summary
The following tables summarize the binding affinity and functional potency of L-803087 for

human somatostatin receptors.

Table 1: Binding Affinity of L-803087 for Human
Somatostatin Receptor Subtypes
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Receptor Subtype Binding Affinity (Ki, nM)

sst1 199[1]

sst2 4720[1]

sst3 1280[1]

sst4 0.7[1]

sst5 3880[1]

Table 2: Functional Potency of L-803087 at the Human
sst4 Receptor

Functional Assay Parameter Value (nM)

cAMP Accumulation Assay EC50 0.34

Signaling Pathway
Activation of the sst4 receptor by L-803087 initiates a signaling cascade through a Gi/o protein-

coupled pathway. This primarily results in the inhibition of adenylyl cyclase, leading to a

decrease in intracellular cyclic AMP (cAMP) levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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